Cas no 108824-74-4 (Methyl 2-(3-methyl-2-oxopiperazin-1-yl)propanoate)

• Product Name: Methyl 2-(3-methyl-2-oxopiperazin-1-yl)propanoate
• CAS No: 108824-74-4
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 128179
• PubChem ID: 4396490
• Update Time: 2025-04-18

Methyl 2-(3-methyl-2-oxopiperazin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-methyl-2-oxopiperazin-1-yl)propanoate
• 1-Piperazineaceticacid, a,3-dimethyl-2-oxo-, methyl ester
• METHYL 2-(3-METHYL-2-OXO-PIPERAZIN-1-YL)PROPIONATE
• METHYL 2-(3-METHYL-2-OXOPIPERAZIN-1-YL)PROPIONATE
• Zinc02525400
• DTXSID70402830
• 108824-74-4

• Inchi： 1S/C9H16N2O3/c1-6-8(12)11(5-4-10-6)7(2)9(13)14-3/h6-7,10H,4-5H2,1-3H3
• InChI Key： OLCSDNRSPAKRGN-UHFFFAOYSA-N
• SMILES： O=C1C(C)NCCN1C(C(=O)OC)C

Computed Properties

• Exact Mass: 200.11600
• Monoisotopic Mass: 200.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 58.64000
• LogP: -0.36510